Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-

• CAS RN: 13682-62-7
• Molecular Formula: AuCl4Rb
• Molecular Weight: 424.2 g/mol
• IUPAC Name: gold(3+);rubidium(1+);tetrachloride
• InChI: InChI=1S/Au.4ClH.Rb/h;4*1H;/q+3;;;;;+1/p-4
• InChI Key: SEVLWAWMCRMDAH-UHFFFAOYSA-J
• SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Rb+].[Au+3]
• Related CAS: 16903-35-8 (Parent)
• synonyms: rubidium tetrachloroaurate

Description

Aurate(1-), tetrachloro-, rubidium, (SP-4-1)- is a chemical compound that has been widely studied in scientific research due to its potential applications in a variety of fields.

Scientific Research Applications

Aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)- has been studied extensively for its potential applications in a variety of fields, including catalysis, nanotechnology, and biomedical research. In catalysis, the compound has been shown to be an effective catalyst for a variety of reactions, including oxidation and hydrogenation. In nanotechnology, the compound has been used to create gold nanoparticles with unique properties, such as enhanced stability and catalytic activity. In biomedical research, the compound has been investigated for its potential use in cancer treatment and drug delivery.

Mechanism Of Action

The mechanism of action of aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)- is not fully understood, but it is believed to interact with cellular proteins and enzymes, leading to changes in cellular signaling pathways and gene expression. This may result in altered cellular functions, such as increased apoptosis or decreased proliferation.

Biochemical And Physiological Effects

Aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)- has been shown to have a variety of biochemical and physiological effects, depending on the specific application and concentration used. In catalysis, the compound has been shown to increase reaction rates and selectivity. In nanotechnology, the compound has been shown to enhance the stability and catalytic activity of gold nanoparticles. In biomedical research, the compound has been investigated for its potential to induce apoptosis in cancer cells and enhance drug delivery to tumors.

Advantages And Limitations For Lab Experiments

One advantage of using aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)- in lab experiments is its versatility and potential for use in a variety of applications. However, one limitation is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research on aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)-. One area of interest is its potential use in cancer treatment and drug delivery. Another area of interest is its potential use in creating novel catalysts and materials for use in industry and technology. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.

Synthesis Methods

Aurate(1-), tetrachloro-, rubidium, (Aurate(1-), tetrachloro-, rubidium, (SP-4-1)-)- can be synthesized using a variety of methods, including precipitation, ion exchange, and electrochemical deposition. One common method involves the reaction of rubidium chloride with gold chloride to form the compound.